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Compound of Interest

Compound Name: 3-Bromo-1,5-dimethyl-1H-pyrazole

Cat. No.: B1288813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical properties of 3-
Bromo-1,5-dimethyl-1H-pyrazole, a heterocyclic organic compound. Despite a

comprehensive search of scientific literature and chemical databases, detailed experimental

characterization data, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy,

mass spectrometry (MS), and a specific synthesis protocol, are not readily available in the

public domain. This document compiles the existing information from various sources to serve

as a foundational reference.

Chemical and Physical Properties
3-Bromo-1,5-dimethyl-1H-pyrazole, with the CAS number 5744-80-9, is a solid at room

temperature.[1] Its fundamental properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₅H₇BrN₂ [2][3]

Molecular Weight 175.03 g/mol [2]

CAS Number 5744-80-9 [2][3]

IUPAC Name 3-bromo-1,5-dimethylpyrazole [2]

Physical Form Solid [3]

Purity 97% [3]

Spectral Characterization Data
Detailed experimental spectra for 3-Bromo-1,5-dimethyl-1H-pyrazole are not publicly

available at this time. While the PubChem database entry for this compound indicates the

existence of a ¹³C NMR spectrum from the Institute of Organic Chemistry at the University of

Vienna, the spectral data itself is not provided.[2] Searches for ¹H NMR, IR, and mass

spectrometry data did not yield specific results for this compound, with available spectra

pertaining to isomeric or related pyrazole structures.

Experimental Protocols
A detailed, peer-reviewed experimental protocol for the synthesis and purification of 3-Bromo-
1,5-dimethyl-1H-pyrazole is not currently available in the accessible literature. While general

methods for the synthesis of pyrazole derivatives are known, a specific and reproducible

procedure for this particular compound has not been identified.[4] A reference to the

development of a scalable process for "N-Methyl-3-Bromo-5-Methyl Pyrazole," an alias for the

target compound, was found, but the detailed methodology is not publicly accessible.[5]

Logical Relationships in Synthesis
The synthesis of substituted pyrazoles often follows established chemical pathways. A logical

workflow for the potential synthesis of 3-Bromo-1,5-dimethyl-1H-pyrazole, based on common

organic chemistry principles, is outlined below. This diagram represents a hypothetical

synthetic route and does not correspond to a published experimental protocol.
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Hypothetical Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromo-1,5-dimethyl-1H-pyrazole: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288813#3-bromo-1-5-dimethyl-1h-pyrazole-
characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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